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Compound of Interest

Compound Name:
4'-Bromo-3-(2,3-

dimethylphenyl)propiophenone

CAS No.: 898769-38-5

Cat. No.: B1293200

Get Quote

Compound Name: 4'-Bromo-3-(2,3-dimethylphenyl)propiophenone Chemical Class:

Dihydrochalcone / Halogenated Aromatic Ketone

Executive Summary
CAS 898769-38-5, chemically identified as 4'-Bromo-3-(2,3-dimethylphenyl)propiophenone,

is a high-value synthetic intermediate belonging to the dihydrochalcone class. It serves as a

critical building block in medicinal chemistry, particularly for the development of SGLT2

inhibitors, kinase inhibitors, and metabolic modulators. Its structural uniqueness lies in the

specific ortho,meta-dimethyl substitution pattern on the distal phenyl ring combined with a para-

bromo handle on the proximal ring, enabling orthogonal functionalization via cross-coupling

reactions (e.g., Suzuki-Miyaura) and carbonyl modifications.

This guide details the physicochemical properties, synthetic pathways, reactivity profile, and

handling protocols for CAS 898769-38-5, providing a self-validating framework for its

application in drug discovery.
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Chemical Identity & Physicochemical Properties[1]
[2][3]

Property Data

CAS Number 898769-38-5

IUPAC Name
1-(4-Bromophenyl)-3-(2,3-

dimethylphenyl)propan-1-one

Molecular Formula C₁₇H₁₇BrO

Molecular Weight 317.22 g/mol

Appearance Off-white to pale yellow crystalline solid

Melting Point 68–72 °C (Typical range for similar analogs)

Boiling Point ~420 °C (Predicted at 760 mmHg)

LogP (Predicted) ~4.8 (Highly lipophilic)

Solubility
Soluble in DMSO, DMF, DCM, Chloroform;

Insoluble in Water

SMILES
CC1=C(C(=CC=C1)CCC(=O)C2=CC=C(C=C2)

Br)C

Synthetic Pathway & Manufacturing Logic
The synthesis of CAS 898769-38-5 typically follows a convergent strategy involving an Aldol

Condensation followed by Selective Hydrogenation. This route is preferred over Friedel-Crafts

acylation due to superior regiocontrol.

Core Synthesis Workflow
Precursor Assembly: Reaction of 4-bromoacetophenone with 2,3-dimethylbenzaldehyde

under basic conditions yields the chalcone intermediate.

Selective Reduction: The
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-unsaturated ketone is selectively reduced to the saturated ketone (dihydrochalcone) using
catalytic hydrogenation or transfer hydrogenation, preserving the aryl bromide.

Reaction Mechanism Diagram

4-Bromoacetophenone

Aldol Condensation
(NaOH, EtOH, 0-25°C)

2,3-Dimethylbenzaldehyde

Chalcone Intermediate
(Enone)

Selective Reduction
(H2, Pd/C or NaBH4/NiCl2)

CAS 898769-38-5
(Dihydrochalcone)

Preserves Ar-Br

Click to download full resolution via product page

Caption: Convergent synthesis of CAS 898769-38-5 via Claisen-Schmidt condensation and

selective reduction.

Reactivity Profile & Applications
CAS 898769-38-5 is a "linchpin" intermediate. Its reactivity is defined by two orthogonal

functional handles:

Aryl Bromide (Ar-Br): Ready for palladium-catalyzed cross-coupling (Suzuki, Buchwald-

Hartwig) to install biaryl systems or heteroocycles.

Ketone (C=O): Susceptible to reduction (to alcohol), Grignard addition, or reductive

amination.

Strategic Utility in Drug Design
SGLT2 Inhibitors: The dihydrochalcone scaffold mimics the aglycone pharmacophore of

phlorizin-derived SGLT2 inhibitors.

Kinase Inhibitors: The 4-bromophenyl group can be converted into an aminopyrimidine or

indolinone motif, common in ATP-competitive inhibitors.

Metabolic Probes: Used to synthesize PPAR
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/

dual agonists where the lipophilic tail (2,3-dimethylphenyl) aids in pocket binding.

Reactivity Map

CAS 898769-38-5
(Core Scaffold)

Suzuki Coupling
(Ar-B(OH)2, Pd(dppf)Cl2)

Ketone Reduction
(NaBH4 or CBS Catalyst)

Reductive Amination
(R-NH2, NaBH3CN)

Biaryl Derivatives
(Kinase Inhibitors)

Chiral Alcohols
(Receptor Agonists)

Benzylamines
(GPCR Ligands)

Click to download full resolution via product page

Caption: Divergent synthesis capabilities of CAS 898769-38-5 in medicinal chemistry.

Experimental Protocols
Note: All procedures must be performed in a fume hood with appropriate PPE (gloves, goggles,

lab coat).

Protocol A: Standard Solubilization
Solvent Choice: DMSO is the preferred solvent for biological assays due to high solubility

(>50 mM).

Procedure:

Weigh 10 mg of CAS 898769-38-5.

Add 315

L of anhydrous DMSO to achieve a 100 mM stock solution.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1293200/docs?utm_src=pdf-body-img#cas-898769-38-5-technical-monograph-strategic-utility-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293200?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex for 30 seconds until clear.

Storage: Aliquot and store at -20°C. Stable for >6 months. Avoid repeated freeze-thaw

cycles.

Protocol B: Suzuki-Miyaura Coupling (Example
Application)
Objective: Functionalization of the aryl bromide.

Reagents:

CAS 898769-38-5 (1.0 equiv)

Arylboronic acid (1.2 equiv)

Pd(dppf)Cl₂·DCM (0.05 equiv)

K₂CO₃ (3.0 equiv)

Solvent: 1,4-Dioxane/Water (4:1)

Procedure:

Charge a microwave vial with CAS 898769-38-5, boronic acid, base, and catalyst.

Purge with Nitrogen/Argon for 5 minutes.

Add degassed solvent.

Heat at 90°C for 4–12 hours (monitor by TLC/LCMS).

Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Safety & Handling (MSDS Highlights)
Signal Word:WARNING
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Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Avoid dust formation. Use local exhaust ventilation.

Spill Response: Sweep up and shovel into suitable containers for disposal. Do not flush into

surface water or sanitary sewer system.
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To cite this document: BenchChem. [CAS 898769-38-5: Technical Monograph & Strategic
Utility Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293200/docs#cas-898769-38-5-technical-
monograph-strategic-utility-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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